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Compound of Interest

Compound Name: YM17E

Cat. No.: B3061551 Get Quote

Immediate Safety and Logistical Information for Researchers

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. For YM17E, a specific, publicly available Safety Data Sheet (SDS)

with detailed disposal procedures is not readily accessible. In the absence of explicit

instructions for YM17E, researchers must adhere to general best practices for chemical waste

management and consult with their institution's Environmental Health and Safety (EHS)

department. This guide provides a framework for the safe handling and disposal of YM17E,

grounded in established laboratory safety protocols.

Chemical and Physical Properties of YM17E
A summary of the known chemical and physical properties of YM17E, based on available data,

is presented below. This information can be useful for EHS personnel in determining the

appropriate waste stream.
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Property Value Source

Molecular Formula C40H58Cl2N6O2 PubChem[1]

Molecular Weight 725.8 g/mol PubChem[1]

IUPAC Name

1-cycloheptyl-1-[[3-

[[cycloheptyl-[[4-

(dimethylamino)phenyl]carbam

oyl]amino]methyl]phenyl]methy

l]-3-[4-

(dimethylamino)phenyl]urea;di

hydrochloride

PubChem[1]

CAS Number 124884-99-7 PubChem[1]

General Protocol for the Disposal of Laboratory
Chemical Waste
The following is a step-by-step guide for the proper disposal of chemical waste, which should

be applied to YM17E in the absence of specific instructions.

1. Waste Identification and Classification:

Treat YM17E as a hazardous waste unless confirmed otherwise by your institution's EHS

department.[2]

Based on its chemical structure (containing aromatic amines and urea groups), it should be

handled with care. It is known to be an inhibitor of acyl-CoA acyltransferase (ACAT).

2. Waste Segregation:

Do not mix YM17E waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Incompatible wastes must be kept separate to avoid violent reactions or the emission of

flammable or poisonous gases.
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For example, acids and bases should be stored separately, and oxidizing agents should be

kept away from organic compounds.

3. Proper Containerization:

Use a container that is compatible with the chemical waste. The container must be in good

condition, with no leaks or cracks.

The container must be kept closed except when adding waste.

4. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"YM17E" or its IUPAC name.

The label should also include the date when the waste was first added to the container.

5. Storage:

Store the waste container in a designated and secure "Satellite Accumulation Area" (SAA).

The storage area should have secondary containment to catch any potential leaks.

6. Arrange for Professional Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of chemical waste down the drain or in the regular trash.

Illustrative Workflow for Chemical Waste Disposal
The following diagram outlines the general decision-making process and procedural flow for

the safe disposal of laboratory chemical waste.
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Step 1: Assessment

Step 2: Segregation & Containment

Step 3: Labeling & Storage

Step 4: Disposal

Chemical Waste Generated
(e.g., YM17E)

Identify & Classify Waste
(Consult SDS/EHS)

Segregate Incompatible Wastes

Select Compatible Container

Label with Contents & Hazard Info

Store in Designated Satellite
Accumulation Area (SAA)

Contact EHS for Pickup

Professional Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's

specific protocols and consult with your EHS department for definitive guidance on the disposal

of YM17E and other chemical wastes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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